Cas no 2248417-62-9 (2-(Difluoromethoxy)-3-(difluoromethyl)benzoic acid)

• Product Name: 2-(Difluoromethoxy)-3-(difluoromethyl)benzoic acid
• CAS No: 2248417-62-9
• MF: C₉H₆F₄O₃
• MW: 238.135756969452
• CID: 5805580
• PubChem ID: 137938819
• Update Time: 2025-06-08

2-(Difluoromethoxy)-3-(difluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2248417-62-9
• 2-(Difluoromethoxy)-3-(difluoromethyl)benzoic acid
• EN300-6510311

• Inchi： 1S/C9H6F4O3/c10-7(11)4-2-1-3-5(8(14)15)6(4)16-9(12)13/h1-3,7,9H,(H,14,15)
• InChI Key： SAZQDDBZZOPFDY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(=O)O)C=1OC(F)F)F

Computed Properties

• Exact Mass: 238.02530670g/mol
• Monoisotopic Mass: 238.02530670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(Difluoromethoxy)-3-(difluoromethyl)benzoic acid

Introduction to 2-(Difluoromethoxy)-3-(difluoromethyl)benzoic acid (CAS No. 2248417-62-9)

2-(Difluoromethoxy)-3-(difluoromethyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2248417-62-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of two fluorine substituents—one at the difluoromethoxy position and another at the difluoromethyl position on the benzene ring. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its application in drug development and synthetic chemistry.

The significance of 2-(Difluoromethoxy)-3-(difluoromethyl)benzoic acid lies in its potential as a key intermediate in the synthesis of biologically active molecules. The incorporation of fluorine atoms is a well-established strategy in medicinal chemistry due to their ability to modulate metabolic stability, lipophilicity, and binding affinity of drug candidates. In particular, the difluoromethoxy and difluoromethyl groups are known to enhance the metabolic resistance of compounds against oxidative degradation, thereby extending their half-life in vivo. This property is particularly valuable in the design of long-acting pharmaceuticals where prolonged efficacy is desired.

Recent advancements in computational chemistry and molecular modeling have further highlighted the utility of this compound. Studies have demonstrated that the electronic distribution induced by the fluorine substituents can significantly influence the reactivity and selectivity of catalytic processes. For instance, 2-(Difluoromethoxy)-3-(difluoromethyl)benzoic acid has been employed as a ligand or a building block in transition-metal-catalyzed reactions, where its steric and electronic properties facilitate highly regioselective transformations. Such findings underscore its importance not only as a pharmaceutical intermediate but also as a versatile tool in synthetic organic chemistry.

In the realm of drug discovery, benzoic acid derivatives have long been recognized for their broad spectrum of biological activities. The structural motif of benzoic acid is a common scaffold in many FDA-approved drugs, exhibiting properties ranging from anti-inflammatory to antiviral effects. The introduction of fluorine atoms into this framework often enhances these pharmacological profiles by improving binding interactions with biological targets such as enzymes and receptors. For example, derivatives bearing similar fluorinated substituents have shown promising results in inhibiting key enzymes involved in cancer metabolism, highlighting the potential therapeutic value of 2-(Difluoromethoxy)-3-(difluoromethyl)benzoic acid.

Moreover, the synthesis of 2-(Difluoromethoxy)-3-(difluoromethyl)benzoic acid itself presents an intriguing challenge that has driven innovation in synthetic methodologies. Traditional approaches often involve multi-step sequences with moderate yields and harsh reaction conditions. However, recent reports have introduced more efficient synthetic routes, leveraging cross-coupling reactions and palladium catalysis to achieve higher atom economy and improved scalability. These advancements not only make the production of this compound more feasible but also pave the way for synthesizing structurally related analogs with tailored biological activities.

The role of this compound extends beyond pharmaceutical applications into materials science and agrochemical research. Fluorinated benzoic acids are frequently used as precursors in the development of advanced materials with unique electronic properties, such as liquid crystals and organic semiconductors. Additionally, their incorporation into agrochemical formulations can enhance pesticide stability and bioavailability, contributing to more effective crop protection strategies. Such interdisciplinary applications underscore the versatility and broad utility of 2-(Difluoromethoxy)-3-(difluoromethyl)benzoic acid.

As research progresses, the demand for high-purity compounds like 2-(Difluoromethoxy)-3-(difluoromethyl)benzoic acid continues to grow, driven by both academic curiosity and industrial innovation. Manufacturers specializing in fine chemicals have invested heavily in optimizing production processes to meet these demands while adhering to stringent quality control standards. This ensures that researchers and drug developers receive materials with consistent purity and performance, enabling reliable experimentation and scalable synthesis.

In conclusion, 2-(Difluoromethoxy)-3-(difluoromethyl)benzoic acid (CAS No. 2248417-62-9) represents a compound of considerable interest due to its structural complexity, synthetic challenges, and broad range of potential applications. Its role as an intermediate in pharmaceutical synthesis, a ligand in catalytic processes, and a precursor in material science highlights its multifaceted utility. As our understanding of fluorinated organic chemistry evolves, so too will the applications and significance of this remarkable benzoic acid derivative.